molecular formula C12H7FN2 B8286257 4-(3-Fluoropyridin-2-yl)benzonitrile

4-(3-Fluoropyridin-2-yl)benzonitrile

Cat. No.: B8286257
M. Wt: 198.20 g/mol
InChI Key: GIVYNPNGIJXAEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Fluoropyridin-2-yl)benzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted with a 3-fluoropyridinyl group at the para position. This structure combines the electron-withdrawing properties of the nitrile group with the steric and electronic effects of the fluoropyridine moiety, making it a versatile intermediate in pharmaceutical and materials chemistry. It is particularly relevant in drug design for targeting receptors like estrogen-related receptors (ERRα) and as a component in optoelectronic materials due to its π-conjugated system .

Properties

Molecular Formula

C12H7FN2

Molecular Weight

198.20 g/mol

IUPAC Name

4-(3-fluoropyridin-2-yl)benzonitrile

InChI

InChI=1S/C12H7FN2/c13-11-2-1-7-15-12(11)10-5-3-9(8-14)4-6-10/h1-7H

InChI Key

GIVYNPNGIJXAEC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)C2=CC=C(C=C2)C#N)F

Origin of Product

United States

Comparison with Similar Compounds

Fluoropyridine Derivatives

  • 4-{6-[4-(2-Cyanovinyl)phenylamino]-3-fluoropyridin-2-ylamino}benzonitrile (4h): This compound () shares the 3-fluoropyridinyl backbone but includes an additional cyano-vinyl substituent. The extended π-system enhances nonlinear optical (NLO) properties, though its βHRS value (45 × 10⁻³⁰ cm⁴·statvolt⁻¹) is lower than dibenzylideneacetone derivatives like 4-DMDBA .

Benzonitrile Derivatives with Heterocycles

  • 4-(2,6-Dimethylphenylthio)benzonitrile : Replacing the fluoropyridinyl group with a thioether moiety () reduces electronic conjugation, impacting NLO performance but improving thermal stability.
  • 4-Hydroxydihydrocinnamaldehyde 3-(p-Hydroxyphenyl): A KEGG database analog () with a phenolic group instead of nitrile shows weaker hydrogen-bonding capacity, critical for ERRα ligand interactions .

Physical and Chemical Properties

Compound Name Molecular Formula Melting Point (°C) βHRS (×10⁻³⁰ cm⁴·statvolt⁻¹) Key Features
4-(3-Fluoropyridin-2-yl)benzonitrile C₁₂H₇FN₂ Not reported Not reported High π-conjugation, moderate solubility
4h () C₂₁H₁₃FN₄ 285–286 45 Extended π-system, (E/Z) isomerism
4-DMDBA () C₁₉H₁₈Br₂O Not reported 50 Superior NLO properties
ND-14 () C₂₂H₁₆F₄N₄OS Not reported Not reported Thioxoimidazolidinone core enhances bioactivity
  • Synthetic Yields : Fluoropyridinyl benzonitriles (e.g., 4g in ) are synthesized via Pd-catalyzed cross-coupling (yields 50–68%), comparable to ND-14’s microwave-assisted synthesis (41% yield) .
  • Isomerism : Compounds like 4h and 19c () exhibit (E/Z) isomerism, complicating purification but offering tunable electronic properties .

Research Findings and Implications

  • Structural Flexibility: Minor modifications (e.g., replacing fluorine with chlorine or adding methyl groups) significantly alter bioactivity and material properties .
  • Synthetic Challenges : Isomer formation () and low yields (e.g., 41% for 19c) necessitate optimized catalytic conditions .
  • Unmet Needs: Limited data on the parent compound’s βHRS and bioavailability underscore the need for targeted studies.

Conclusion 4-(3-Fluoropyridin-2-yl)benzonitrile occupies a unique niche among fluorinated aromatics, balancing synthetic accessibility with tunable properties. Comparisons with structurally related compounds reveal trade-offs between electronic performance, solubility, and bioactivity, guiding future design in medicinal and materials chemistry.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.